Cas no 40808-24-0 (4,5-Dimethylthiophene-2-carboxylic acid)

• Product Name: 4,5-Dimethylthiophene-2-carboxylic acid
• CAS No: 40808-24-0
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD00512748
• CID: 89445
• PubChem ID: 2769634
• Update Time: 2025-11-02

4,5-Dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylthiophene-2-carboxylic acid
• 2,3-Dimethylthiophene-5-carboxylic acid
• 4,5-Dimethyl-thiophene-2-carboxylic acid
• 4,5-Dimethyl-2-thiophenecarboxylic acid
• AKOS000122762
• SCHEMBL835069
• ChemDiv2_002976
• MFCD00512748
• DTXSID20377807
• SMR000031371
• FS-1781
• BDBM50467715
• FT-0639672
• W-200359
• HMS1377H06
• MLS000095823
• EN300-11978
• 40808-24-0
• A825300
• CHEMBL1452423
• RZCDKLUMNAKVFB-UHFFFAOYSA-N
• Z104492212
• BB 0220659
• AI-942/25034428
• HMS2451P20
• AM803864
• W10228
• GEO-01229
• DB-049662
• 2-Thiophenecarboxylic acid, 4,5-dimethyl-
• STK298747
• ALBB-017969

• MDL： MFCD00512748
• Inchi： 1S/C7H8O2S/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3,(H,8,9)
• InChI Key： RZCDKLUMNAKVFB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-212 ºC
• Boiling Point: 290.6±35.0 ºC (760 Torr),
• Flash Point: 129.5±25.9 ºC,
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• PSA: 65.54000
• LogP: 2.06310
• Solubility: Not determined

4,5-Dimethylthiophene-2-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4,5-Dimethylthiophene-2-carboxylic acid

4,5-Dimethylthiophene-2-carboxylic Acid (CAS 40808-24-0): Properties, Applications, and Market Insights

4,5-Dimethylthiophene-2-carboxylic acid (CAS 40808-24-0) is a specialized organic compound with growing relevance in pharmaceutical and material science applications. This heterocyclic carboxylic acid belongs to the thiophene family, characterized by its unique molecular structure featuring two methyl groups at the 4 and 5 positions. The compound's carboxylic acid functional group makes it particularly valuable as a building block in synthetic chemistry.

The global market for thiophene derivatives like 4,5-dimethylthiophene-2-carboxylic acid has shown steady growth, driven by increasing demand from the pharmaceutical sector. Researchers frequently search for "synthesis of 4,5-dimethylthiophene-2-carboxylic acid" and "CAS 40808-24-0 applications," reflecting the compound's importance in drug development. Its molecular weight of 156.21 g/mol and melting point range of 120-125°C make it suitable for various synthetic transformations.

In pharmaceutical applications, 4,5-dimethylthiophene-2-carboxlic acid serves as a key intermediate for developing novel therapeutic agents. Recent studies highlight its potential in creating anti-inflammatory compounds and central nervous system drugs. The compound's structural features allow for diverse modifications, making it valuable for medicinal chemistry research addressing current health challenges.

Material scientists are exploring 4,5-dimethylthiophene-2-carboxylic acid derivatives for advanced applications in organic electronics. The compound's conjugated system and electron-rich nature contribute to its potential in developing organic semiconductors and conductive polymers. These applications align with growing interest in sustainable electronics and energy storage solutions.

The synthesis of CAS 40808-24-0 typically involves multi-step organic reactions starting from commercially available thiophene precursors. Common synthetic routes include the Knorr synthesis or Gewald reaction modifications, followed by selective methylation and oxidation steps. Researchers often optimize these methods to improve yield and purity for specific applications.

Analytical characterization of 4,5-dimethylthiophene-2-carboxylic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for pharmaceutical applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

Environmental and safety considerations for 4,5-dimethylthiophene-2-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound. Disposal should comply with local regulations for organic carboxylic acids.

The commercial availability of CAS 40808-24-0 has improved in recent years, with multiple suppliers offering research quantities. Pricing varies based on purity and quantity, reflecting the compound's specialized nature. Current market trends suggest increasing demand for high-purity grades suitable for pharmaceutical applications.

Future research directions for 4,5-dimethylthiophene-2-carboxylic acid derivatives may explore their potential in bioconjugation chemistry and targeted drug delivery systems. The compound's versatility makes it attractive for developing new therapeutic modalities addressing current medical needs. These applications align with growing interest in personalized medicine approaches.

In conclusion, 4,5-dimethylthiophene-2-carboxylic acid (CAS 40808-24-0) represents an important building block in modern chemical research. Its applications span pharmaceutical development, materials science, and specialty chemical synthesis. As research continues to uncover new uses for this versatile compound, its significance in scientific and industrial applications will likely continue to grow.